Cas no 921206-10-2 (4-(quinolin-3-yl)but-3-en-2-one)

921206-10-2 structure
Product name:4-(quinolin-3-yl)but-3-en-2-one
4-(quinolin-3-yl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-(3-quinolinyl)-, (3E)-
- 4-quinolin-3-ylbut-3-en-2-one
- 4-(quinolin-3-yl)but-3-en-2-one
- (E)-4-(Quinolin-3-yl)but-3-en-2-one
- SCHEMBL6421749
- 921206-10-2
- EN300-1786430
-
- Inchi: InChI=1S/C13H11NO/c1-10(15)6-7-11-8-12-4-2-3-5-13(12)14-9-11/h2-9H,1H3/b7-6+
- InChI Key: PECQMBYMPKIUNA-VOTSOKGWSA-N
- SMILES: CC(=O)C=CC1=CC2=CC=CC=C2N=C1
Computed Properties
- Exact Mass: 197.084063974g/mol
- Monoisotopic Mass: 197.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
- XLogP3: 2.3
4-(quinolin-3-yl)but-3-en-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1786430-1.0g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 1g |
$1256.0 | 2023-06-02 | ||
Enamine | EN300-1786430-2.5g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 2.5g |
$2464.0 | 2023-09-19 | ||
Enamine | EN300-1786430-0.5g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 0.5g |
$1207.0 | 2023-09-19 | ||
Enamine | EN300-1786430-1g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 1g |
$1256.0 | 2023-09-19 | ||
Enamine | EN300-1786430-10g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 10g |
$5405.0 | 2023-09-19 | ||
Enamine | EN300-1786430-0.05g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 0.05g |
$1056.0 | 2023-09-19 | ||
Enamine | EN300-1786430-10.0g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 10g |
$5405.0 | 2023-06-02 | ||
Enamine | EN300-1786430-5g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 5g |
$3645.0 | 2023-09-19 | ||
Enamine | EN300-1786430-0.1g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 0.1g |
$1106.0 | 2023-09-19 | ||
Enamine | EN300-1786430-0.25g |
4-(quinolin-3-yl)but-3-en-2-one |
921206-10-2 | 0.25g |
$1156.0 | 2023-09-19 |
4-(quinolin-3-yl)but-3-en-2-one Related Literature
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
-
James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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